Research highlights: elucidating the role of complex interactions affecting nanoparticle deposition
Environmental Science: Nano Pub Date: 2015-05-19 DOI: 10.1039/C5EN90009C
Abstract
In this issue, we highlight recent works that advance our understanding of physicochemical mechanisms governing nanoparticle (NP) deposition in the environment. In one study, the transport of citrate-stabilized silver NPs in an unsaturated porous medium was assessed experimentally, which provided data to assess the contributions of NP attachment at the air–water interface with a modified transport model. Another study applied cryogenic transmission electron microscopy and small angle X-ray scattering to examine the effect that ferrihydrite NP aggregation state (density and structure) has on deposition behavior. Finally, we highlight a study that investigated the influence of excess polymeric constituents on the deposition of polymer-coated quantum dots and incorporated this effect in a multi-component site-blocking model. Overall, these studies highlight three distinct mechanisms of NP attachment beyond simple scenarios of saturated conditions, stable NPs, and single-constituent systems. These studies also point to new directions for improving the predictive capability of transport models.
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